Cas no 62141-19-9 (Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

• Product Name: Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• CAS No: 62141-19-9
• MF: C₁₆H₁₄N₄O
• MW: 278.308562755585
• CID: 456726
• PubChem ID: 12329560
• Update Time: 2025-04-19

Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• 2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)cyclopentan-1-one
• 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclopentanone
• 2-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclopentan-1-one
• DTXSID10490317
• 2-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}cyclopentan-1-one
• 62141-19-9

• Inchi： 1S/C16H14N4O/c21-14-8-4-7-12(14)15-13-9-19-20(16(13)18-10-17-15)11-5-2-1-3-6-11/h1-3,5-6,9-10,12H,4,7-8H2
• InChI Key： GZCSSJVYFUHQFH-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C1C2C=NN(C3C=CC=CC=3)C=2N=CN=1

Computed Properties

• Exact Mass: 278.11692
• Monoisotopic Mass: 278.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.67